Cas no 20594-83-6 (Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-)
20594-83-6 structure
Product Name:Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-
CAS No:20594-83-6
MF:C21H27NO4
MW:357.443386316299
MDL:MFCD00864358
CID:282644
PubChem ID:5311304
Update Time:2025-04-19
Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Chemical and Physical Properties
Names and Identifiers
-
- Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-
- (4R,4aS,7S,7aR,12bS)-3-(cyclobutylmethyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
- Nalbuphine
- (+)-nalbuphine
- CHEBI:7454
- Intapan (TN)
- Nalbufina
- Nalbuphine (INN)
- Nalbuphinum
- Nubain
- Prestwick0_000118
- Prestwick1_000118
- Intapan
- L2T84IQI2K
- Prestwick2_000118
- BPBio1_000150
- HMS2089I04
- SCHEMBL3766
- NALBUPHINE [MI]
- NETZHAKZCGBWSS-CEDHKZHLSA-N
- En 2234A
- SPBio_002075
- (5alpha,6alpha)-17-(cyclobutylmethyl)-4,5-epoxymorphinan-3,6,14-triol
- NALBUPHINE [INN]
- D08246
- C07251
- Nalbufina [DCIT]
- 17-(Cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- DTXSID8023345
- DTXCID103345
- 17-cyclobutylmethyl-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- Nalbuphine [INN:BAN]
- 17-(CYCLOBUTYLMETHYL)-4,5.ALPHA.-EPOXYMORPHINAN-3,6.ALPHA.,14-TRIOL
- BDBM50105085
- (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7,9,11(18)-triene-10,14,17-triol
- Nalbuphinum [INN-Latin]
- Nalbuphin
- NCGC00179652-04
- BSPBio_000136
- Prestwick3_000118
- (1S,5R,13R,14S,17S)-4-(cyclobutylmethyl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,14,17-triol
- BRD-K66404838-003-03-8
- (-)-17-(cyclobutylmethyl)-4,5alpha-epoxymorphinan-3,6alpha,14-triol
- NCGC00179652-02
- Nalbuphinum (INN-Latin)
- DB00844
- GTPL1663
- 20594-83-6
- BIDD:GT0060
- Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-
- EINECS 243-901-6
- UNII-L2T84IQI2K
- NALBUPHINE [VANDF]
- CAS-20594-83-6
- NS00008318
- Morphinan-3,6,14-triol, 17-(cyclobutylmethyl)-4,5-epoxy-, (5alpha,6alpha)-
- N-Cyclobutylmethyl-4,5alpha-epoxy-3,6alpha,14-morphinantriol
- CHEMBL895
- NCGC00162275-02
- Q277979
- NALBUPHINE [WHO-DD]
- EN300-19631168
- Tox21_112008
-
- MDL: MFCD00864358
- Inchi: 1S/C21H27NO4/c23-14-5-4-13-10-16-21(25)7-6-15(24)19-20(21,17(13)18(14)26-19)8-9-22(16)11-12-2-1-3-12/h4-5,12,15-16,19,23-25H,1-3,6-11H2/t15-,16+,19-,20-,21+/m0/s1
- InChI Key: NETZHAKZCGBWSS-CEDHKZHLSA-N
- SMILES: O1C2=C(C=CC3C[C@@H]4[C@@]5(CC[C@@H]([C@H]1[C@@]5(C=32)CCN4CC1CCC1)O)O)O
Computed Properties
- Exact Mass: 357.19411
- Monoisotopic Mass: 357.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Melting Point: 230.5°
- PSA: 73.16
- LogP: 1.4
Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | VAA59483-1 mg |
Nalbuphine |
20594-83-6 | 1mg |
$150.00 | 2022-12-28 | ||
| Biosynth | VAA59483-5 mg |
Nalbuphine |
20594-83-6 | 5mg |
$487.50 | 2022-12-28 | ||
| Biosynth | VAA59483-10 mg |
Nalbuphine |
20594-83-6 | 10mg |
$780.00 | 2022-12-28 | ||
| Biosynth | VAA59483-25 mg |
Nalbuphine |
20594-83-6 | 25mg |
$1,462.50 | 2022-12-28 | ||
| Biosynth | VAA59483-50 mg |
Nalbuphine |
20594-83-6 | 50mg |
$2,340.00 | 2022-12-28 | ||
| Enamine | EN300-19631168-0.05g |
20594-83-6 | 0.05g |
$2755.0 | 2023-09-17 |
Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
20594-83-6 (Morphinan-3,6,14-triol,17-(cyclobutylmethyl)- 4,5-epoxy-,(5R,6R)-) Related Products
- 49625-89-0(Morphinan-3,6,14-triol,17-(cyclopropylmethyl)-4,5-epoxy-, (5a,6b)-)
- 14357-78-9(6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)-)
- 20410-95-1(α-Naloxol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent